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Abstract

Sodium PCA (Pyrrolidone Carboxylic Acid) is a naturally occurring humectant and a key
component of the skin's Natural Moisturizing Factor (NMF). This technical guide provides an in-
depth exploration of the biochemical properties of Sodium PCA, including its physicochemical
characteristics, physiological role, and mechanism of action in skin hydration and barrier
function. Detailed experimental protocols for the analysis and evaluation of Sodium PCA are
presented, alongside a review of its applications in dermatological research and drug
development. This document aims to be a comprehensive resource for scientists and
researchers investigating skin biology and formulating advanced therapeutic and cosmetic
products.

Introduction

Sodium PCA, the sodium salt of pyroglutamic acid, is a vital, naturally occurring humectant
found in human skin as a key component of the Natural Moisturizing Factor (NMF).[1][2] The
NMF is a complex of water-soluble compounds that are crucial for maintaining stratum
corneum hydration, plasticity, and barrier function.[3] Sodium PCA's hygroscopic nature allows
it to attract and bind moisture from the atmosphere, contributing significantly to skin hydration
and overall health.[2][4] This guide delves into the core biochemical properties of Sodium PCA,
offering a technical overview for researchers and professionals in drug development.
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Physicochemical Properties

Sodium PCA is a derivative of the amino acid proline and is typically produced through the
fermentation of sugars and starches.[5] It is a colorless to pale yellow, odorless liquid in its
common 50% aqueous solution form, and is also available as a white crystalline powder.[6] It is
highly soluble in water and ethanol but insoluble in oils.

Table 1: Physicochemical Properties of Sodium PCA

Property Value Reference(s)

] Sodium 5-ox0-2-
Chemical Name o [7]
pyrrolidinecarboxylate

INCI Name Sodium PCA [5]

CAS Number 28874-51-3 [5]

Molecular Formula CsHeNNaOs

Molecular Weight 151.1 g/mol

Appearance (.20I<.)rless to pale yellow clear 6]
liquid

pH (50% solution) 50-75 [5]1[6]

Solubility Water, Ethanol

Physiological Role and Mechanism of Action
Component of the Natural Moisturizing Factor (NMF)

Sodium PCA is a significant component of the NMF, constituting approximately 12-14% of its
composition.[8][9] The NMF is produced through the enzymatic degradation of the protein
filaggrin in the stratum corneum.[3][10] This process is critical for maintaining skin hydration
and barrier integrity.

Humectant Properties
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As a potent humectant, Sodium PCA attracts and binds water molecules from the surrounding
environment.[2][4] Some sources suggest it can hold up to 250 times its weight in water.[11] Its
hygroscopic nature is fundamental to its role in maintaining skin hydration.

Table 2: Comparative Hygroscopicity of Humectants

Humectant Water Absorption Capacity Reference(s)

) Reportedly 1.5 to 2 times more
Sodium PCA ) ] [9][12]
effective than glycerin

) ] Can hold up to 1000 times its
Hyaluronic Acid o [8]
weight in water

Glycerin

Propylene Glycol

] Sodium PCA has 6 times the
Sorbitol . . _ [12]
moisture absorption of Sorbitol

Note: Quantitative, directly comparable data under standardized conditions is limited in publicly
available literature. The information presented is based on qualitative and semi-quantitative
statements from various sources.

Skin Barrier Function

Sodium PCA contributes to the integrity of the skin barrier by maintaining hydration of the
corneocytes.[1] A well-hydrated stratum corneum is more resilient to environmental stressors
and less prone to dryness and irritation.[2]

Potential Influence on Gene Expression

While direct evidence is still emerging, the role of humectants in maintaining skin homeostasis
suggests potential indirect effects on gene expression related to skin barrier function and
hydration. For instance, maintaining adequate hydration is known to influence the expression of
proteins involved in ceramide synthesis and aquaporin channels, which are crucial for water
transport in the skin.[13][14][15][16] Further research is needed to elucidate the specific effects
of Sodium PCA on these pathways.
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Signaling and Metabolic Pathways
Filaggrin Degradation and NMF Formation

Sodium PCA is a key product of the filaggrin (FLG) degradation pathway in the stratum
corneum. This multi-step enzymatic process is essential for the formation of the NMF.

Stratum Corneum

Non-enzymatic
Dephosphorylation & Caspase-14 & cyclization &

Proteolysis - other proteases . | Free Amino Acids neutralization
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Profilaggrin
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Click to download full resolution via product page
Caption: The metabolic pathway of filaggrin degradation to Sodium PCA.

Experimental Protocols
Quantification of Sodium PCA in Formulations by HPLC

Objective: To determine the concentration of Sodium PCA in a cosmetic or pharmaceutical
formulation.

Methodology:

o Sample Preparation: Accurately weigh a known amount of the formulation and dissolve it in a
suitable solvent system, such as a mixture of water and methanol. Perform further dilutions
as necessary to bring the concentration within the calibration range.

e Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pum).

o Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.qg.,
phosphate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol).
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o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detector at a wavelength where Sodium PCA has absorbance (e.g., around
210 nm).

o Injection Volume: 10-20 pL.

o Calibration: Prepare a series of standard solutions of Sodium PCA of known concentrations.
Inject these standards to generate a calibration curve of peak area versus concentration.

e Analysis: Inject the prepared sample solution and determine the peak area corresponding to
Sodium PCA. Calculate the concentration in the original sample using the calibration curve.

In Vitro Skin Permeation Study

Objective: To evaluate the penetration of Sodium PCA into the stratum corneum.
Methodology:

o Skin Preparation: Use excised human or porcine skin. Mount the skin on Franz diffusion cells
with the stratum corneum facing the donor compartment.

o Formulation Application: Apply a known amount of the formulation containing Sodium PCA to
the surface of the skin in the donor compartment.

o Receptor Fluid: Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered
saline) and maintain at 37°C with constant stirring.

o Sampling: At predetermined time intervals, collect samples from the receptor fluid.

e Analysis: Analyze the concentration of Sodium PCA in the collected samples using a
validated analytical method such as HPLC.

o Data Analysis: Calculate the cumulative amount of Sodium PCA permeated per unit area
over time.
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Measurement of Skin Hydration using ATR-FTIR
Spectroscopy

Objective: To non-invasively measure the water content of the stratum corneum after
application of a Sodium PCA-containing product.

Methodology:

 Instrumentation: Utilize a Fourier Transform Infrared (FTIR) spectrometer equipped with an
Attenuated Total Reflectance (ATR) accessory.

o Baseline Measurement: Record the ATR-FTIR spectrum of a defined area of the skin (e.g.,
forearm) before product application.

o Product Application: Apply a standardized amount of the product to the test area.

o Post-application Measurements: At specified time points, gently press the ATR crystal
against the treated skin and record the spectra.

» Data Analysis: Analyze the changes in the water absorption bands in the infrared spectrum
(e.g., the O-H stretching band) to determine the relative change in skin hydration.[17][18][19]
[20]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/1822178/
https://www.spiedigitallibrary.org/journals/journal-of-biomedical-optics/volume-3/issue-3/0000/Band-analysis-of-hydrated-human-skin-stratum-corneum-attenuated-total/10.1117/1.429890.short
https://www.triprinceton.org/post/dry-skin-testing-101-measuring-skin-hydration-using-spectroscopic-techniques
https://www.researchgate.net/publication/318193131_ATR-IR_study_of_skin_components_Lipids_proteins_and_water_Part_I_Temperature_effect
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Formulation with
Sodium PCA

Topidal Application

In Vitro Skin Model
(e.g., Excised Skin)

Analysi\sy v
ATR-FTIR Spectroscopy Raman Spectroscopy HPLC Analysis
(Hydration Measurement) (NMF Component Analysis) (Quantification)

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of Sodium PCA formulations.

Applications in Research and Drug Development
Dermatological Formulations

Due to its excellent safety profile and efficacy as a humectant, Sodium PCA is widely used in
moisturizers, creams, and lotions for the management of dry skin conditions.[21] It is generally
considered non-irritating and non-sensitizing.[22]

Drug Delivery

The hydrating properties of Sodium PCA can potentially enhance the penetration of other
active pharmaceutical ingredients (APIs) into the skin by maintaining the hydration of the
stratum corneum, which can influence its permeability.

Conclusion

Sodium PCA is a biochemically significant molecule with well-established humectant properties
that are central to its role in skin hydration. Its natural origin as a component of the NMF makes
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it a biocompatible and effective ingredient in dermatological and cosmetic formulations. The
experimental protocols outlined in this guide provide a framework for the quantitative analysis
and functional evaluation of Sodium PCA, supporting its continued investigation and application
in skin research and the development of advanced skincare products. Further research into its
specific effects on cutaneous gene expression and signaling pathways will undoubtedly unveil
new therapeutic and cosmetic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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